Cas no 2034227-75-1 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034227-75-1
• MF: C₁₆H₁₈N₆OS
• MW: 342.418720722198
• CID: 5332745
• Update Time: 2025-07-19

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-4-propylthiadiazole-5-carboxamide
• N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C16H18N6OS/c1-3-4-13-15(24-21-20-13)16(23)18-8-11-5-6-17-14(7-11)12-9-19-22(2)10-12/h5-7,9-10H,3-4,8H2,1-2H3,(H,18,23)
• InChI Key： VNONDXDDNRIBQU-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=CN=C(C3C=NN(C)C=3)C=2)=O)=C(CCC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• XLogP3: 1.6
• Topological Polar Surface Area: 114

Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 2034227-75-1 and Product Name: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

This compound, identified by the CAS number 2034227-75-1, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide, provides a detailed structural insight into its chemical composition. This introduction aims to explore the compound's chemical properties, potential applications, and its relevance in contemporary research.

The molecular structure of this compound features a thiadiazole core, which is a heterocyclic compound known for its versatility in medicinal chemistry. Thiadiazole derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of a pyridine ring and a methyl group attached to the thiadiazole ring enhances its pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways. The combination of the pyrazole and pyridine moieties in this molecule suggests potential interactions with various enzymes and receptors. Specifically, the 1-methyl-1H-pyrazol-4-yl group could be involved in binding to proteins that play a role in inflammation and immune response. This makes the compound particularly relevant in the context of immunomodulatory therapies.

Moreover, the 4-propyl substituent on the thiadiazole ring may influence the compound's solubility and metabolic stability. These factors are crucial for determining its bioavailability and efficacy in vivo. Current research in drug design emphasizes the importance of optimizing such structural features to enhance therapeutic outcomes.

The carboxamide functional group at the 5-position of the thiadiazole ring adds another layer of complexity to the molecule's behavior. Carboxamides are known for their ability to form hydrogen bonds, which can significantly affect the compound's interactions with biological targets. This property could be exploited to improve binding affinity and selectivity, key factors in developing effective pharmaceuticals.

Recent studies have highlighted the role of thiadiazole derivatives in addressing various therapeutic challenges. For instance, some derivatives have shown promise in treating neurological disorders by modulating neurotransmitter activity. The structural features of this compound suggest that it might exhibit similar effects, particularly given its interaction potential with pyridine-binding proteins.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a major focus in drug development. The presence of both pyrazole and pyridine moieties could enable this compound to interact with multiple inflammatory mediators, offering a multifaceted approach to therapy.

The synthesis and characterization of this compound have been subjects of detailed investigation. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been employed to confirm its molecular structure. These analytical methods provide critical insights into the compound's purity and stability, essential parameters for any potential pharmaceutical application.

In conclusion, the compound with CAS number 2034227-75-1 and product name N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a valuable tool for further research into various therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases.